Cas no 1426082-73-6 (2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol
• CAS No: 1426082-73-6
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• MDL: MFCD17014854
• CID: 4760689
• PubChem ID: 46864099
• Update Time: 2026-02-26

2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol
• (4-(2,2,2-Trifluoro-1-hydroxyethyl)phenyl)boronic acid pinacol ester
• AMY3423
• 2,2,2-Trifluoro-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-ol
• 1426082-73-6
• AKOS015919286
• (1R)-2,2,2-trifluoro-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-ol
• 2,2,2-trifluoro-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanol
• 887781-87-5
• DB-346374
• CS-0153863
• MFCD17014854
• (R)-2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-ol
• 2,2,2-trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-ol
• DB-391880
• VBXSVIYLABOQFL-UHFFFAOYSA-N
• DTXSID00676946
• AS-41522
• 2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol

• MDL： MFCD17014854
• Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)10-7-5-9(6-8-10)11(19)14(16,17)18/h5-8,11,19H,1-4H3
• InChI Key： VBXSVIYLABOQFL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 302.13
• Monoisotopic Mass: 302.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• PSA: 38.69000
• LogP: 2.58150

Additional information on 2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol

Comprehensive Overview of 2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol (CAS No. 1426082-73-6)

The compound 2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol (CAS No. 1426082-73-6) is a highly specialized boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure, featuring a trifluoromethyl group and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl moiety enhances its stability and reactivity, which is critical for modern drug discovery and agrochemical development.

In recent years, the demand for fluorinated boronic esters like this compound has surged due to their role in designing bioactive molecules and PET imaging agents. A trending topic in scientific forums is the use of such compounds in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Researchers often search for "boronic acid derivatives in drug design" or "trifluoromethylated building blocks," highlighting the relevance of CAS No. 1426082-73-6 in cutting-edge research.

The synthesis of 2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol typically involves palladium-catalyzed borylation of aryl halides, a method widely discussed in peer-reviewed journals. Its lipophilicity and metabolic stability, attributed to the trifluoroethanol group, are key factors driving its adoption in medicinal chemistry. SEO-optimized queries such as "boronate esters in Suzuki coupling" or "fluorine in pharmaceutical intermediates" align perfectly with this compound's attributes.

From an industrial perspective, this compound is gaining traction in the development of advanced materials, including OLEDs and liquid crystals, due to its ability to modulate electronic properties. Discussions on platforms like ResearchGate often focus on "boron-based functional materials," further underscoring its versatility. The CAS No. 1426082-73-6 is also referenced in patents related to kinase inhibitors, a hot topic in oncology research.

Quality control and handling of 2,2,2-Trifluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol require strict adherence to protocols, as its boron-containing structure demands careful storage under inert conditions. Analytical techniques like NMR spectroscopy and HPLC are commonly employed for purity verification, a detail frequently queried by quality assurance professionals.

In summary, CAS No. 1426082-73-6 represents a nexus of innovation in synthetic chemistry and applied sciences. Its integration into high-throughput screening libraries and catalysis research ensures its continued relevance. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in addressing global health challenges, making it a staple in both academic and industrial laboratories.